Cas no 1894586-03-8 (2-(1H-indol-2-yl)ethane-1-thiol)

• Product Name: 2-(1H-indol-2-yl)ethane-1-thiol
• CAS No: 1894586-03-8
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 6536279
• PubChem ID: 116995142
• Update Time: 2025-10-29

2-(1H-indol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-2-yl)ethane-1-thiol
• EN300-1769117
• 1894586-03-8

• Inchi： 1S/C10H11NS/c12-6-5-9-7-8-3-1-2-4-10(8)11-9/h1-4,7,11-12H,5-6H2
• InChI Key： QKUHAYLHONWASA-UHFFFAOYSA-N
• SMILES： SCCC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-2-yl)ethane-1-thiol

Recent Advances in the Study of 2-(1H-Indol-2-yl)ethane-1-thiol (CAS: 1894586-03-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-indol-2-yl)ethane-1-thiol (CAS: 1894586-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol-containing indole derivative has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and potential as a scaffold for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of 2-(1H-indol-2-yl)ethane-1-thiol, highlighting its role as a versatile intermediate in the preparation of more complex bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and potential interactions with biological targets, such as enzymes and receptors involved in disease pathways.

One of the key areas of investigation has been the compound's potential as an antioxidant and anti-inflammatory agent. Preliminary in vitro studies have demonstrated that 2-(1H-indol-2-yl)ethane-1-thiol exhibits significant radical scavenging activity, which could be leveraged in the development of treatments for oxidative stress-related disorders. Furthermore, its ability to modulate inflammatory cytokines suggests potential applications in conditions such as rheumatoid arthritis and neurodegenerative diseases.

Another promising avenue of research involves the use of 2-(1H-indol-2-yl)ethane-1-thiol as a building block for the synthesis of novel heterocyclic compounds. Recent publications have described its incorporation into larger molecular frameworks, resulting in derivatives with enhanced pharmacological properties. For instance, coupling this thiol with various electrophiles has yielded compounds with improved bioavailability and target specificity, paving the way for future drug discovery efforts.

In conclusion, the ongoing research on 2-(1H-indol-2-yl)ethane-1-thiol (CAS: 1894586-03-8) underscores its potential as a valuable tool in chemical biology and pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it a promising candidate for further exploration. Future studies are expected to delve deeper into its mechanisms of action and therapeutic applications, potentially leading to the development of new treatments for a range of diseases.